Cas no 5636-50-0 (3-(4-Methoxy-phenyl)-2-phenyl-propylamine)

• Product Name: 3-(4-Methoxy-phenyl)-2-phenyl-propylamine
• CAS No: 5636-50-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD03274501
• CID: 3075835
• PubChem ID: 3145402
• Update Time: 2025-04-23

3-(4-Methoxy-phenyl)-2-phenyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-phenyl)-2-phenyl-propylamine
• CHEMBL1333861
• SR-01000317527-1
• AKOS000302610
• SMR000518276
• SCHEMBL2086374
• FAA63650
• Oprea1_800419
• MLS001210220
• SR-01000317527
• AKOS016352676
• MFCD03274501
• 5636-50-0
• 3-(4-Methoxyphenyl)-2-phenylpropyl amine
• EN300-6744090
• DTXSID901325553
• HMS1681A08
• HMS2838P18
• Oprea1_870318
• 3-(4-methoxyphenyl)-2-phenylpropan-1-amine

• MDL： MFCD03274501
• Inchi： 1S/C16H19NO/c1-18-16-9-7-13(8-10-16)11-15(12-17)14-5-3-2-4-6-14/h2-10,15H,11-12,17H2,1H3
• InChI Key： VELZFQMCEACGTF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 241.146664230Da
• Monoisotopic Mass: 241.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-(4-Methoxy-phenyl)-2-phenyl-propylamine

Introduction to 3-(4-Methoxy-phenyl)-2-phenyl-propylamine (CAS No. 5636-50-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(4-Methoxy-phenyl)-2-phenyl-propylamine, identified by the CAS number 5636-50-0, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features—comprising a propylamine backbone substituted with a phenyl group at the 2-position and a 4-methoxyphenyl group at the 3-position—endow it with distinctive physicochemical properties that make it a valuable scaffold for further derivatization and exploration.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic amines in developing novel therapeutic agents. The presence of both aromatic rings—the 4-methoxy-phenyl moiety and the phenyl group—provides opportunities for π-stacking interactions, which are crucial for binding affinity in protein targets. Moreover, the propylamine side chain introduces a degree of flexibility, allowing for conformational adaptability that can be exploited to optimize pharmacokinetic profiles.

One of the most compelling aspects of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine is its potential as a precursor for more complex bioactive molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced biological activity, particularly in the context of central nervous system (CNS) disorders. The methoxy group on the aromatic ring not only modulates electronic properties but also influences metabolic stability, making it an attractive feature for designing long-acting pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological effects of amine-based compounds with aromatic substitutions. Studies have demonstrated that derivatives of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine exhibit promising activities as serotonin receptor modulators, which are relevant to conditions such as depression, anxiety, and neurodegenerative diseases. The precise arrangement of substituents on the aromatic rings appears to fine-tune binding interactions with transmembrane proteins, suggesting that this scaffold could be a cornerstone for next-generation therapeutics.

The synthesis of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine itself presents an interesting challenge due to its relatively complex structure. Traditional synthetic routes often involve multi-step sequences, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling steps, to achieve the desired regioselectivity. However, recent methodological innovations have streamlined these processes, enabling more efficient production scales suitable for both academic research and industrial applications.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine with target proteins. Molecular docking studies have revealed that this compound can interact with various binding pockets in enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement experimental efforts by predicting structural alignments and affinity scores, thereby expediting the drug discovery pipeline.

The role of 4-Methoxy-phenyl groups in medicinal chemistry is well-documented, as they often enhance solubility and bioavailability while maintaining metabolic stability. In the case of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine, this moiety contributes to favorable pharmacokinetic properties, making it an appealing candidate for further development. Additionally, the phenethylamine-like structure suggests potential interactions with monoamine oxidase (MAO) enzymes, which are implicated in mood regulation and neuroprotection.

As research progresses, interdisciplinary collaborations between chemists and biologists are yielding novel insights into how structural modifications influence biological outcomes. For instance, site-directed mutagenesis studies on receptor targets have helped elucidate how subtle changes in steric hindrance or electronic distribution can modulate ligand efficacy. Such findings are directly applicable to optimizing derivatives of 3-(4-Methoxy-phenyl)-2-phenyl-propylamine, ensuring that future analogs exhibit improved therapeutic profiles.

The versatility of this compound also extends to its utility as an intermediate in more complex synthetic schemes. By introducing additional functional groups or altering substitution patterns on either aromatic ring or side chain,3-(4-Methoxy-phenyl)-2-phenyl-propylamine can serve as a building block for structurally diverse libraries. This approach aligns with modern drug discovery paradigms that emphasize diversity-oriented synthesis (DOS), where libraries are generated en masse before rigorous screening identifies lead compounds.

Looking ahead,3-(4-Methoxy-phenyl)-2-phenyl-propylamine is poised to play an increasingly significant role in both academic research and industrial drug development programs. Its unique structural attributes offer opportunities for innovation across multiple therapeutic areas—from CNS disorders to inflammatory conditions—and its well-characterized synthetic pathways ensure reliable access for researchers worldwide. As methodologies continue to evolve toward greater efficiency and sustainability,this compound will undoubtedly remain at forefrontof medicinal chemistry investigations.